Cas no 2228275-72-5 (3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol)

3-2-(Ethylsulfanyl)ethylpyrrolidin-3-ol is a pyrrolidine derivative featuring a hydroxyl group at the 3-position and an ethylsulfanyl-ethyl side chain. This structure imparts unique reactivity and functional versatility, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of both hydroxyl and thioether groups allows for selective modifications, facilitating the development of complex molecules. Its balanced polarity enhances solubility in a range of solvents, improving processability in synthetic routes. The compound’s stability under standard conditions ensures reliable handling and storage. Researchers may find it particularly useful in the design of bioactive compounds, where its scaffold can serve as a building block for pharmacophores or chiral auxiliaries.
3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol structure
2228275-72-5 structure
Product Name:3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol
CAS No:2228275-72-5
MF:C8H17NOS
MW:175.291681051254
CID:5930670
PubChem ID:165625672
Update Time:2025-05-26

3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol
    • EN300-1785747
    • 3-[2-(ethylsulfanyl)ethyl]pyrrolidin-3-ol
    • 2228275-72-5
    • Inchi: 1S/C8H17NOS/c1-2-11-6-4-8(10)3-5-9-7-8/h9-10H,2-7H2,1H3
    • InChI Key: PDQRUSIJRQUSOR-UHFFFAOYSA-N
    • SMILES: S(CC)CCC1(CNCC1)O

Computed Properties

  • Exact Mass: 175.10308534g/mol
  • Monoisotopic Mass: 175.10308534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 57.6Ų

3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1785747-0.05g
3-[2-(ethylsulfanyl)ethyl]pyrrolidin-3-ol
2228275-72-5
0.05g
$959.0 2023-09-19
Enamine
EN300-1785747-0.1g
3-[2-(ethylsulfanyl)ethyl]pyrrolidin-3-ol
2228275-72-5
0.1g
$1005.0 2023-09-19
Enamine
EN300-1785747-0.25g
3-[2-(ethylsulfanyl)ethyl]pyrrolidin-3-ol
2228275-72-5
0.25g
$1051.0 2023-09-19
Enamine
EN300-1785747-0.5g
3-[2-(ethylsulfanyl)ethyl]pyrrolidin-3-ol
2228275-72-5
0.5g
$1097.0 2023-09-19
Enamine
EN300-1785747-1.0g
3-[2-(ethylsulfanyl)ethyl]pyrrolidin-3-ol
2228275-72-5
1g
$1142.0 2023-06-03
Enamine
EN300-1785747-2.5g
3-[2-(ethylsulfanyl)ethyl]pyrrolidin-3-ol
2228275-72-5
2.5g
$2240.0 2023-09-19
Enamine
EN300-1785747-5.0g
3-[2-(ethylsulfanyl)ethyl]pyrrolidin-3-ol
2228275-72-5
5g
$3313.0 2023-06-03
Enamine
EN300-1785747-10.0g
3-[2-(ethylsulfanyl)ethyl]pyrrolidin-3-ol
2228275-72-5
10g
$4914.0 2023-06-03
Enamine
EN300-1785747-1g
3-[2-(ethylsulfanyl)ethyl]pyrrolidin-3-ol
2228275-72-5
1g
$1142.0 2023-09-19
Enamine
EN300-1785747-5g
3-[2-(ethylsulfanyl)ethyl]pyrrolidin-3-ol
2228275-72-5
5g
$3313.0 2023-09-19

3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol Related Literature

Additional information on 3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol

Introduction to 3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol (CAS No: 2228275-72-5)

3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228275-72-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This pyrrolidine derivative features a unique structural motif that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of an ethylsulfanyl group at the 2-position and a hydroxyl group at the 3-position of the pyrrolidine ring introduces specific electronic and steric properties that make this molecule a valuable scaffold for further functionalization and exploration.

The compound's structure, characterized by a six-membered nitrogen-containing heterocycle, is reminiscent of many biologically active molecules. Pyrrolidine derivatives are well-documented for their role in various pharmacological contexts, including enzyme inhibition, receptor binding, and modulation of signaling pathways. The ethylsulfanyl substituent, in particular, has been explored in medicinal chemistry for its ability to influence both the solubility and binding affinity of molecules. This group can engage in hydrogen bonding interactions and hydrophobic effects, making it a versatile tool for designing molecules with tailored physicochemical properties.

In recent years, there has been a surge in research focused on developing novel scaffolds that can enhance drug-like properties such as oral bioavailability, metabolic stability, and target specificity. The 3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol structure represents an excellent starting point for such endeavors. Its framework allows for modifications at multiple positions, enabling chemists to explore diverse chemical space. For instance, the hydroxyl group at the 3-position can be readily acylated, alkylated, or etherified to introduce additional functional diversity. Similarly, the ethylsulfanyl moiety can be replaced or augmented with other sulfur-containing groups to explore different biological activities.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged similar pyrrolidine derivatives in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The ability to derivatize 3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol into more intricate structures opens up possibilities for creating molecules with enhanced therapeutic profiles. For example, modifications aimed at improving blood-brain barrier penetration or reducing off-target effects could be explored using this scaffold.

The chemical synthesis of 3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methods. Key steps often include nucleophilic substitution reactions to introduce the ethylsulfanyl group followed by functionalization at the 3-position via protection-deprotection strategies. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing both reaction times and waste generation. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a biological perspective, the investigation into 3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol has revealed intriguing interactions with various biological targets. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes implicated in metabolic diseases. Additionally, their structural features make them candidates for modulating G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic interventions. The hydroxyl and ethylsulfanyl groups provide multiple sites for interaction with biological macromolecules, offering a basis for designing selective ligands.

The role of computational chemistry in understanding the behavior of 3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for drug-like activity. These simulations help guide experimental efforts by providing insights into how structural modifications might impact biological function. Furthermore, virtual screening methods have been used to identify potential analogs with enhanced properties based on existing data from similar compounds.

In conclusion,3-2-(ethylsulfanyl)ethylpyrrolidin-3-ol (CAS No: 2228275-72-5) represents a promising compound in pharmaceutical research due to its unique structural features and versatile synthetic accessibility. Its potential as a scaffold for drug discovery is underscored by ongoing studies exploring its biological activities and chemical modifications. As research continues to evolve, this molecule is likely to play an increasingly important role in the development of next-generation therapeutics aimed at addressing unmet medical needs.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen